Cas no 895784-49-3 (N'-(2-chlorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide)

• Product Name: N'-(2-chlorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide
• CAS No: 895784-49-3
• MF: C₁₉H₁₅ClFN₃O₂S
• MW: 403.857705354691
• CID: 5515501
• Update Time: 2025-07-09

N'-(2-chlorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-chlorophenyl)-N-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]oxamide
• N'-(2-chlorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide

• Inchi： 1S/C19H15ClFN3O2S/c20-15-6-1-2-7-16(15)24-18(26)17(25)22-9-8-14-11-27-19(23-14)12-4-3-5-13(21)10-12/h1-7,10-11H,8-9H2,(H,22,25)(H,24,26)
• InChI Key： SJAILQUQOOFAKH-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(C2=CC=CC(F)=C2)=N1)(=O)C(NC1=CC=CC=C1Cl)=O

Additional information on N'-(2-chlorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide

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N'-(2-chlorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide: A Comprehensive Overview

The compound with CAS No 895784-49-3, known as N'-(2-chlorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a 1,3-thiazole ring fused with a fluorinated aromatic group and a chloro-substituted phenyl moiety. The ethanediamide functional group further enhances its versatility in various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of anti-cancer agents. The presence of the 1,3-thiazole ring is known to confer unique electronic properties that can interact with biological targets such as kinases and proteases. Researchers have reported that this compound exhibits promising anti-proliferative activity against several cancer cell lines, making it a candidate for further preclinical studies.

In addition to its medicinal applications, N'-(2-chlorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide has also been explored for its role in advanced materials science. The molecule's ability to form stable coordination complexes with metal ions has led to its investigation as a potential ligand in the synthesis of metal-organic frameworks (MOFs) and other porous materials. These materials hold promise for gas storage and catalytic applications due to their high surface area and tunable pore structures.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making it more accessible for large-scale production. The use of microwave-assisted synthesis has also been reported to significantly reduce reaction times while maintaining product quality.

From an environmental perspective, studies on the degradation pathways of this compound have revealed that it undergoes hydrolysis under specific conditions, leading to the formation of less complex byproducts. This information is crucial for assessing its environmental impact and ensuring sustainable practices in its production and application.

In conclusion, N'-(2-chlorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in both medicinal chemistry and materials science research.

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